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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of pentyl formate, also known as amyl
formate, covering its chemical and physical properties, synthesis protocols, primary
applications, and safety considerations. The information is tailored for professionals in
research, scientific, and drug development fields, with a focus on quantitative data and
experimental methodologies.

Chemical Identification and Properties

Pentyl formate is a formate ester recognized for its distinct fruity aroma.[1] It is a clear,
colorless liquid at room temperature.[1][2]

Molecular Formula: CeH1202[1][2]
CAS Number: 638-49-3[1][2]

The key physicochemical properties of pentyl formate are summarized in the table below for
easy reference.
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Property Value Source(s)

Molecular Weight 116.16 g/mol [1112]

IUPAC Name pentyl formate [1]
n-Amyl formate, Amyl

Synonyms methanoate, Formic acid, [3]
pentyl ester
Clear colorless liquid with a

Appearance _ [1][2]
plum- or banana-like odor

Density 0.881 - 0.887 g/cm3 [1][2]

- _ 130.0 °C to 131.0 °C at 760

Boiling Point [1]
mmHg

Melting Point -73.5°C [1]

Flash Point 26 °C (79 °F) [1][2]
Insoluble in water; miscible

Solubility with alcohol, ether, and most [1112114]

organic solvents

Refractive Index

1.396 - 1.402

[1]

Synthesis of Pentyl Formate

Pentyl formate is primarily synthesized through the esterification of pentanol with formic acid.

[4] This can be achieved via traditional chemical methods, such as Fischer esterification, or

through biocatalytic routes, which are gaining favor as a "green"” alternative.[2]

Experimental Protocol: Fischer Esterification

Fischer esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol.[5]

The following is a generalized laboratory protocol for the synthesis of pentyl formate.

Materials:

e Pentanol (Amyl alcohol)
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e Formic acid

o Concentrated sulfuric acid (H2SOa4) or other acid catalyst (e.g., p-toluenesulfonic acid)[5][6]
e Anhydrous sodium sulfate (Na2S0a4)

e 5% Sodium bicarbonate (NaHCO3) solution

 Brine (saturated NaCl solution)

o Diethyl ether or other suitable extraction solvent

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine pentanol and a molar excess of formic acid.[7]

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.[5]

o Reflux: Heat the reaction mixture to reflux using a heating mantle. The reaction is typically
refluxed for 1-2 hours.[6] Progress can be monitored using thin-layer chromatography (TLC).

[7]

o Work-up and Extraction: After cooling to room temperature, transfer the mixture to a
separatory funnel. Dilute with water and extract the ester using diethyl ether.[8]

e Washing: Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the excess acid), and finally with brine.[5][8]

e Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove
the solvent by rotary evaporation to yield the crude pentyl formate.[3]

 Purification: The product can be further purified by distillation.[5]

Experimental Protocol: Enzymatic Synthesis
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Enzymatic synthesis utilizes lipases as biocatalysts, offering high selectivity and milder reaction

conditions.[9] This method is often preferred for producing "natural” flavor compounds.[9]

Materials:

Pentanol
Formic acid
Immobilized lipase (e.g., Novozym 435)[10][11]

Organic solvent (e.g., toluene, 1,2-dichloroethane, or solvent-free system)[9][11]

Procedure:

Reaction Setup: In a temperature-controlled shaker or stirred-batch reactor, combine
pentanol and formic acid in the desired molar ratio (e.g., 1:5 formic acid to pentanol).[9][11]
The reaction can be run in an organic solvent or under solvent-free conditions.[9]

Enzyme Addition: Add the immobilized lipase to the mixture. The enzyme concentration is a
key parameter to optimize (e.g., 15 g/L).[11]

Incubation: Incubate the reaction at a moderate temperature (e.g., 40-60 °C) with constant
agitation (e.g., 150 rpm) for a set period (e.g., 1-24 hours).[10][12][13]

Enzyme Recovery: After the reaction, the immobilized enzyme can be easily recovered by
simple filtration for reuse in subsequent batches.[9]

Product Isolation: The product, pentyl formate, is isolated from the reaction mixture. If a
solvent was used, it is removed under reduced pressure. Further purification may be
achieved through distillation.

Applications and Biological Relevance

Pentyl formate's primary applications are derived from its organoleptic properties.

o Flavor and Fragrance Industry: It is widely used as a food additive (flavoring agent) to impart

fruity notes, often described as plum- or banana-like, in various food and beverage products.
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[2][3] It is also a component in the formulation of perfumes and fragrances.[2]

« Industrial Solvent: In chemical synthesis, it serves as a non-polar solvent for organic
reactions.[2][4]

Role in Drug Development and Signaling Pathways

Currently, there is limited specific research available in the public domain detailing the direct
role of pentyl formate in drug development or its interaction with specific biological signaling
pathways. While some organic acid esters exhibit antimicrobial properties, and computational
methods like molecular docking are used in drug discovery, dedicated toxicological and
pharmacological studies on pentyl formate are not extensively reported.[2][14] The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated n-amyl formate and
concluded that it poses "no safety concern at current levels of intake when used as a flavouring
agent".[1]

Safety and Handling

Pentyl formate is classified as a flammable liquid and vapor.[2] Standard laboratory safety
protocols should be strictly followed.

e Handling: Use in a well-ventilated area or under a chemical fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep
away from heat, sparks, and open flames.[14]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
sources of ignition and strong oxidizing agents.[14]

» First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If
inhaled, move to fresh air. If ingested, do not induce vomiting and seek medical attention.[14]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key processes and relationships
involving pentyl formate.
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Caption: Synthesis pathways for pentyl formate.
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Caption: Relationship between properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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